Structural characterization of aluminium(iii) and iron(iii) complexes of coumarinic acid in aqueous solutions from combined experimental and theoretical investigations†
New Journal of Chemistry Pub Date: 2018-05-18 DOI: 10.1039/C8NJ01244J
Abstract
Here we have studied the complexation of coumarin-3-carboxylic acid with Al(III) and Fe(III) at 37 °C and in 0.16 mol L−1 NaCl. The protonation constant of coumarin-3-carboxylic acid was determined in order to evaluate the competition of the ligand for the metal cations and H+. Speciation profiles obtained by potentiometric titrations and supported by UV and 1H- and 13C-NMR data show that a complexation occurs at a ligand-to-Al(III) ratio of 1 : 1 and at a ligand-to-Fe(III) ratio of 1 : 2. These data were supported by a computational evaluation, which highlighted the different structural behaviour of the two metals in the complexes. Indeed, the Al(III) cation forms bidentate complexes involving a 6-membered ring by binding both the carboxyl oxygens of the ligand. In contrast, the Fe(III) ion preferentially forms monodentate tetrahedral complexes on the carboxylate moiety of the HCCA ligand.
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Journal Name：New Journal of Chemistry
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